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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093 Get Quote

For researchers, scientists, and professionals in drug development, the precise selection of

chemical reagents is paramount to achieving accurate and reliable analytical results. Among

the vast array of available chemicals, potassium chromate (K₂CrO₄) and potassium

dichromate (K₂Cr₂O₇) are two chromium-containing compounds frequently employed in titration

methods. While chemically related, their distinct properties dictate their suitability for different

analytical applications. This guide provides an objective comparison of their performance in

chemical analysis, supported by experimental data and detailed protocols.

Core Distinctions and Primary Applications
The fundamental difference between potassium chromate and potassium dichromate lies in

their primary roles within analytical chemistry. Potassium chromate, a yellow crystalline solid,

is predominantly used as an indicator in precipitation titrations, most notably in the Mohr

method for halide determination.[1][2][3][4][5] In contrast, potassium dichromate, a vibrant red-

orange crystalline compound, serves as a powerful oxidizing agent and a primary standard in

redox titrations.[6][7][8][9][10]
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Feature
Potassium Chromate
(K₂CrO₄)

Potassium Dichromate
(K₂Cr₂O₇)

Primary Role

Indicator in precipitation

titrations (e.g., Mohr's method)

[1][2]

Primary standard and oxidizing

agent in redox titrations[6][7][8]

Appearance Yellow crystalline solid[4][11]
Red-orange crystalline

solid[11][12]

Oxidizing Strength Weaker oxidizing agent[13] Strong oxidizing agent[13]

Solubility in Water More soluble[13] Less soluble[13]

pH Sensitivity
Effective in a pH range of 6.5-9

for Mohr's method[1][2]

Requires an acidic medium for

redox titrations[6]

Toxicity Toxic and carcinogenic[3][4]

More hazardous due to

stronger oxidizing nature; toxic

and carcinogenic[13]

Performance in Titration Methods
Potassium Chromate in Precipitation Titrations (Mohr's
Method)
Potassium chromate's utility shines in the quantification of chloride ions. In Mohr's method, a

solution of the sample containing chloride ions is titrated with a standard solution of silver

nitrate. Potassium chromate is added as an indicator.[1][5] As the silver nitrate is added, it first

reacts with the chloride ions to form a white precipitate of silver chloride (AgCl). Once all the

chloride ions have precipitated, the excess silver ions from the titrant react with the chromate

ions to form a distinct red-brown precipitate of silver chromate (Ag₂CrO₄), signaling the

endpoint of the titration.[1][2][5]

The accuracy of this method is contingent on maintaining the pH of the solution between 6.5

and 9.[1] In acidic conditions, the chromate ion is converted to dichromate, leading to an

inaccurate endpoint. In highly alkaline solutions, silver hydroxide may precipitate, which also

interferes with the results.[1]
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Potassium Dichromate in Redox Titrations
Potassium dichromate is a preferred primary standard for redox titrations due to its high purity,

stability, and non-hygroscopic nature.[14] It is frequently used to determine the concentration of

reducing agents, such as ferrous ions (Fe²⁺).[6] In an acidic solution, the dichromate ion

(Cr₂O₇²⁻) is a potent oxidizing agent, being reduced to the green chromium(III) ion (Cr³⁺).[6]

Unlike potassium permanganate, potassium dichromate is not a self-indicator.[9] The color

change from the orange of the dichromate ion to the green of the chromium(III) ion is not sharp

enough to pinpoint the endpoint accurately.[15] Therefore, a redox indicator such as

diphenylamine or sodium diphenylamine sulfonate is required to produce a sharp color change

(typically from green to violet) at the equivalence point.[6][10]

Experimental Protocols
Determination of Chloride Concentration using Mohr's
Method
Objective: To determine the concentration of chloride ions in a sample solution by titration with

a standard silver nitrate solution using potassium chromate as an indicator.

Materials:

Standard silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Potassium chromate (K₂CrO₄) indicator solution (e.g., 5% w/v)

Sample solution containing chloride ions

Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

Pipette a known volume of the chloride-containing sample into a conical flask.

Add approximately 1 mL of 5% potassium chromate indicator solution. The solution should

have a pale yellow color.[1]
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Ensure the pH of the solution is between 6.5 and 9. Adjust if necessary.[1]

Titrate the sample solution with the standard silver nitrate solution from the burette with

constant swirling.

A white precipitate of silver chloride will form.

The endpoint is reached when the first permanent appearance of a faint red-brown

precipitate of silver chromate is observed.[16]

Record the volume of silver nitrate solution used.

Repeat the titration for accuracy.

Determination of Iron(II) Concentration using Potassium
Dichromate Titration
Objective: To determine the concentration of ferrous ions (Fe²⁺) in a sample by redox titration

with a standard potassium dichromate solution.

Materials:

Standard potassium dichromate (K₂Cr₂O₇) solution (e.g., 0.1 N)

Sample solution containing Fe²⁺ ions

Sulfuric acid (H₂SO₄), dilute

Phosphoric acid (H₃PO₄), 85%

Sodium diphenylamine sulfonate indicator

Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

Pipette a known volume of the Fe²⁺ sample solution into a conical flask.
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Add approximately 30 mL of dilute sulfuric acid and 7 mL of 85% phosphoric acid.[10]

Add 5-8 drops of sodium diphenylamine sulfonate indicator.[6][10]

Titrate the solution with the standard potassium dichromate solution from the burette.

The solution will initially be greenish due to the formation of Cr³⁺ ions.

The endpoint is indicated by a sharp color change from green to an intense purple or violet.

[6][10]

Record the volume of potassium dichromate solution used.

Repeat the titration for consistency.

Visualizing the Experimental Workflows

Sample Preparation Titration

Pipette known volume
of Chloride Sample

Add 1 mL of K₂CrO₄

Indicator Solution Adjust pH to 6.5-9.0 Titrate with standard
AgNO₃ Solution

Begin Titration Formation of white
AgCl precipitate

Endpoint: First permanent
red-brown Ag₂CrO₄ precipitate

Click to download full resolution via product page

Caption: Workflow for Chloride Determination using Mohr's Method.

Sample Preparation Titration

Pipette known volume
of Fe²⁺ Sample Add H₂SO₄ and H₃PO₄

Add Diphenylamine
Sulfonate Indicator

Titrate with standard
K₂Cr₂O₇ Solution

Begin Titration Solution turns green
(Cr³⁺ formation)

Endpoint: Sharp color
change to violet

Click to download full resolution via product page

Caption: Workflow for Fe²⁺ Determination using Potassium Dichromate.
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Conclusion
In summary, both potassium chromate and potassium dichromate are valuable reagents in

analytical chemistry, but their applications are distinct and not interchangeable. Potassium
chromate is the indicator of choice for specific precipitation titrations like Mohr's method,

where its ability to form a colored precipitate signals the endpoint. Conversely, potassium

dichromate's strength as a stable, primary standard and potent oxidizing agent makes it

indispensable for a wide range of redox titrations. A thorough understanding of their chemical

properties, optimal reaction conditions, and the specific requirements of the analytical method

is crucial for their effective and accurate use in scientific research and development. Both

compounds are hazardous and should be handled with appropriate safety precautions.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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